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Compound of Interest

Compound Name: A-49816

Cat. No.: B1666391 Get Quote

Initial investigations into the applications of A-49816 in stem cell biology have revealed a

significant discrepancy. The compound identified as A-49816 in scientific literature is a high-

ceiling, loop diuretic, with its primary characterization focused on its pharmacological effects on

renal function. To date, there is no publicly available scientific evidence or research to suggest

any established applications of A-49816 in the field of stem cell biology.

A-49816, chemically known as ethyl (2,3-dichloro-4-(3-aminomethyl-4-

hydroxybenzoyl)phenoxy)acetate, has been evaluated in clinical trials for its diuretic properties.

[1] These studies have focused on its ability to increase urine volume and the excretion of

sodium and chloride.[1] The mechanism of action of loop diuretics typically involves the

inhibition of the Na-K-Cl cotransporter in the thick ascending limb of the loop of Henle in the

kidney.

Despite a comprehensive search of scientific databases and literature, no studies were found

that investigate the effects of A-49816 on stem cell self-renewal, differentiation, or any other

aspect of stem cell biology. The core requirements of this request—to provide detailed

application notes, protocols, and visualizations for A-49816 in stem cell research—cannot be

fulfilled at this time due to the absence of foundational research in this area.

It is conceivable that the query may contain a typographical error or refer to a very new,

unpublished compound, or an internal company designation not yet in the public domain.

Researchers, scientists, and drug development professionals interested in novel compounds

for stem cell research are encouraged to verify the compound identifier.
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Should further information become available linking A-49816 or a similarly named compound to

stem cell biology, a detailed analysis of its applications, including quantitative data,

experimental protocols, and pathway visualizations, could be undertaken. Until then, the

scientific community's understanding of A-49816 is limited to its role as a diuretic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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